Cas no 1805075-29-9 (5-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 5-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1805075-29-9
• MF: C₈H₄F₆INO₂
• MW: 387.017755508423
• CID: 4836003
• Update Time: 2025-05-27

5-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H4F6INO2/c9-7(10,11)5-3(2-17)4(15)1-16-6(5)18-8(12,13)14/h1,17H,2H2
• InChI Key： PIORUWCNRMCUKC-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)(F)F)=C1CO)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3
• Topological Polar Surface Area: 42.4

Additional information on 5-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol

Comprehensive Overview of 5-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol (CAS No. 1805075-29-9)

The compound 5-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol (CAS No. 1805075-29-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique structural features, including the presence of iodo, trifluoromethoxy, and trifluoromethyl groups, make it a valuable intermediate for synthesizing advanced molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and material science.

One of the key reasons for the growing interest in 5-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol is its role in the development of novel bioactive compounds. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and lipophilicity of molecules, making them more effective in therapeutic applications. This compound is often discussed in the context of fluorinated pyridines, a class of chemicals that has seen a surge in demand due to their versatility in medicinal chemistry.

In recent years, the search for CAS No. 1805075-29-9 and related compounds has spiked among researchers looking for high-performance intermediates and custom synthesis solutions. The compound's iodo-substituted pyridine backbone is particularly appealing for cross-coupling reactions, which are pivotal in creating complex molecular architectures. This aligns with the broader trend of green chemistry and sustainable synthesis, as scientists seek efficient ways to minimize waste and improve yield.

Another area where 5-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol shows promise is in the development of agrochemicals. The trifluoromethoxy moiety is frequently employed in pesticides and herbicides due to its ability to resist degradation, ensuring prolonged efficacy. This has led to increased inquiries about its synthetic pathways and scalability, especially from companies focused on crop protection solutions.

The compound's CAS No. 1805075-29-9 is also a topic of interest in academic circles, where it is studied for its structural properties and reactivity. Advanced analytical techniques, such as NMR spectroscopy and X-ray crystallography, are often employed to characterize its behavior in various chemical environments. This data is crucial for optimizing its use in catalysis and material design, two fields that are rapidly evolving with the advent of new technologies.

As the demand for specialty chemicals continues to rise, 5-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol stands out as a compound with multifaceted applications. Its relevance to drug discovery, agrochemical innovation, and material science ensures that it remains a focal point for researchers and industry leaders alike. With ongoing advancements in synthetic methodologies, the potential for this compound to contribute to groundbreaking discoveries is immense.